1. Home
  2. Product
  3. benzyl N-[(3R,5S)-5-(hydroxymethyl)-2-oxooxolan-3-yl]carbamate
benzyl N-[(3R,5S)-5-(hydroxymethyl)-2-oxooxolan-3-yl]carbamate benzyl N-[(3R,5S)-5-(hydroxymethyl)-2-oxooxolan-3-yl]carbamate
Brand Name: Vulcanchem
CAS No.: 132970-47-9
VCID: VC21254068
InChI: InChI=1S/C13H15NO5/c15-7-10-6-11(12(16)19-10)14-13(17)18-8-9-4-2-1-3-5-9/h1-5,10-11,15H,6-8H2,(H,14,17)/t10-,11+/m0/s1
SMILES: C1C(OC(=O)C1NC(=O)OCC2=CC=CC=C2)CO
Molecular Formula: C13H15NO5
Molecular Weight: 265.26 g/mol

benzyl N-[(3R,5S)-5-(hydroxymethyl)-2-oxooxolan-3-yl]carbamate

CAS No.: 132970-47-9

Cat. No.: VC21254068

Molecular Formula: C13H15NO5

Molecular Weight: 265.26 g/mol

* For research use only. Not for human or veterinary use.

benzyl N-[(3R,5S)-5-(hydroxymethyl)-2-oxooxolan-3-yl]carbamate - 132970-47-9

Specification

CAS No. 132970-47-9
Molecular Formula C13H15NO5
Molecular Weight 265.26 g/mol
IUPAC Name benzyl N-[(3R,5S)-5-(hydroxymethyl)-2-oxooxolan-3-yl]carbamate
Standard InChI InChI=1S/C13H15NO5/c15-7-10-6-11(12(16)19-10)14-13(17)18-8-9-4-2-1-3-5-9/h1-5,10-11,15H,6-8H2,(H,14,17)/t10-,11+/m0/s1
Standard InChI Key QVXUXNOWETURTC-WDEREUQCSA-N
Isomeric SMILES C1[C@H](OC(=O)[C@@H]1NC(=O)OCC2=CC=CC=C2)CO
SMILES C1C(OC(=O)C1NC(=O)OCC2=CC=CC=C2)CO
Canonical SMILES C1C(OC(=O)C1NC(=O)OCC2=CC=CC=C2)CO

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19